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Compound of Interest

Compound Name: 2-(Trimethylsilyl)ethanethiol

Cat. No.: B094172 Get Quote

This in-depth technical guide provides a comprehensive overview of 2-
(trimethylsilyl)ethanethiol, a versatile reagent widely utilized by researchers, scientists, and

drug development professionals. The guide will delve into the compound's core

physicochemical properties, its molecular structure, and its diverse applications, with a focus on

providing actionable insights and robust experimental protocols.

Core Physicochemical Properties
A foundational understanding of a compound's physical and chemical characteristics is

paramount for its successful application in a laboratory setting. 2-(trimethylsilyl)ethanethiol is
a colorless liquid with a distinct odor.[1] Key quantitative data are summarized in the table

below for ease of reference.
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Property Value

Molecular Formula C5H14SSi[2][3]

Molecular Weight 134.32 g/mol [2][3][4][5]

Linear Formula (CH3)3SiCH2CH2SH[4][5]

CAS Number 18143-30-1[3][4][5]

Density 0.839 g/mL at 25 °C[4]

Boiling Point 144-146 °C[4]

Refractive Index n20/D 1.454[4]

Molecular Structure and Mechanistic Insights
The unique utility of 2-(trimethylsilyl)ethanethiol stems from its molecular architecture. The

presence of a terminal thiol (-SH) group provides a reactive site for various chemical

transformations, most notably the formation of self-assembled monolayers (SAMs) on noble

metal surfaces and its use as a protective group in organic synthesis. The trimethylsilyl

((CH3)3Si-) group, in turn, offers a steric and electronic influence that can be strategically

exploited.

Caption: Molecular structure of 2-(trimethylsilyl)ethanethiol.

Key Applications in Research and Development
The dual functionality of 2-(trimethylsilyl)ethanethiol makes it a valuable tool in several

scientific domains.

Self-Assembled Monolayers (SAMs)
One of the primary applications of this compound is in the formation of highly ordered SAMs on

gold, silver, and other noble metal surfaces. The strong affinity of the sulfur atom for these

metals drives the spontaneous organization of the molecules into a dense monolayer. This

technology is foundational for the development of:
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Biosensors: Immobilization of biomolecules (e.g., antibodies, enzymes) on the SAM-

functionalized surface allows for the detection of specific analytes.

Drug Delivery Systems: Surfaces can be modified to control the adhesion and release of

therapeutic agents.

Biocompatible Coatings: SAMs can be used to passivate surfaces and prevent non-specific

protein adsorption, a critical aspect in the design of medical implants.

Organic Synthesis
In the realm of organic synthesis, 2-(trimethylsilyl)ethanethiol serves as a versatile reagent. It

can be employed as a source of the thiol moiety in various reactions. Furthermore, its

derivatives are explored as protecting groups for other functionalities within a molecule,

allowing for selective transformations at other sites.

Experimental Protocol: Formation of a Self-
Assembled Monolayer on a Gold Surface
This protocol provides a step-by-step methodology for the creation of a 2-
(trimethylsilyl)ethanethiol SAM on a gold substrate, a common procedure in surface

chemistry and biosensor fabrication.

Materials:

Gold-coated substrate (e.g., glass slide, silicon wafer)

2-(trimethylsilyl)ethanethiol

High-purity ethanol

Piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) -

EXTREME CAUTION: Piranha solution is highly corrosive and reactive. Handle with

appropriate personal protective equipment in a certified fume hood.

Deionized water (18.2 MΩ·cm)
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Nitrogen gas (high purity)

Procedure:

Substrate Cleaning (Critical Step):

Immerse the gold substrate in piranha solution for 5-10 minutes to remove any organic

residues.

Thoroughly rinse the substrate with copious amounts of deionized water.

Dry the substrate under a gentle stream of nitrogen gas. A clean, hydrophilic surface is

essential for high-quality SAM formation.

SAM Formation:

Prepare a 1 mM solution of 2-(trimethylsilyl)ethanethiol in ethanol.

Immediately immerse the cleaned and dried gold substrate into the thiol solution.

Allow the self-assembly to proceed for 18-24 hours at room temperature in a sealed

container to prevent solvent evaporation and contamination.

Post-Assembly Rinsing and Drying:

Remove the substrate from the thiol solution.

Rinse the surface thoroughly with fresh ethanol to remove any non-covalently bound

molecules.

Dry the SAM-coated substrate under a gentle stream of nitrogen gas.

Characterization (Recommended):

The quality of the resulting SAM can be assessed using surface-sensitive techniques such

as contact angle goniometry, ellipsometry, X-ray photoelectron spectroscopy (XPS), and

atomic force microscopy (AFM).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b094172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrate Preparation

SAM Formation Post-Processing

Clean Gold Substrate
(Piranha Etch) Rinse with DI Water Dry with N2

Prepare 1 mM Thiol
Solution in Ethanol

Immerse Substrate
(18-24 hours) Rinse with Ethanol Dry with N2 Characterize SAM

(e.g., Contact Angle, XPS)

Click to download full resolution via product page

Caption: Experimental workflow for the fabrication of a 2-(trimethylsilyl)ethanethiol SAM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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